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Compound of Interest

Compound Name: Methyl 2-(dimethylamino)benzoate

Cat. No.: B157085

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and
properties of Methyl 2-(dimethylamino)benzoate, a compound of interest in various chemical
and pharmaceutical research fields.

Molecular and Chemical Properties

Methyl 2-(dimethylamino)benzoate, also known by synonyms such as Methyl N,N-
dimethylanthranilate, is a benzoate ester.[1][2] Its core structure consists of a benzene ring
substituted with a methyl ester group and a dimethylamino group at the ortho position.

The key quantitative data for Methyl 2-(dimethylamino)benzoate are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b157085?utm_src=pdf-interest
https://www.benchchem.com/product/b157085?utm_src=pdf-body
https://www.benchchem.com/product/b157085?utm_src=pdf-body
https://www.fishersci.com/us/en/browse/cas/10072-05-6
https://cymitquimica.com/products/3B-D0675/methyl-2-dimethylaminobenzoate/
https://www.benchchem.com/product/b157085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C10H13NO2 [1112][3]

Molecular Weight 179.22 g/mol [1][2]

) 179.219 g/mol , 179.2157

Alternate Molecular Weight [11[3]
g/mol

CAS Registry Number 10072-05-6 [11[3]
Colorless to Yellow to Green

Form o [2]
clear liquid

Purity >97.0% (GC) [2]

Molecular Structure and Identification

The structural identifiers for Methyl 2-(dimethylamino)benzoate provide a standardized
representation of its molecular architecture.

e IUPAC Name: methyl 2-(dimethylamino)benzoate[1]
e SMILES: COC(=0)C1=CC=CC=CI1N(C)C[1]
e InChl Key: ZCNSBHAIPOWHJE-UHFFFAOY SA-N[1][3]

The following diagram illustrates the two-dimensional chemical structure of Methyl 2-
(dimethylamino)benzoate.

Figure 1: 2D Structure of Methyl 2-(dimethylamino)benzoate

Experimental Protocols and Characterization

While specific experimental protocols for the synthesis of Methyl 2-(dimethylamino)benzoate
can vary, a general approach involves the esterification of N,N-dimethylanthranilic acid.
Characterization of the compound typically relies on standard analytical techniques.

The following diagram illustrates a typical workflow for the characterization of a synthesized
chemical compound like Methyl 2-(dimethylamino)benzoate.
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Figure 2: Representative Analytical Workflow
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Figure 2: Representative Analytical Workflow

This workflow begins with the synthesized compound, which then undergoes purification.
Following purification, a battery of analytical techniques is employed to confirm the structure
and assess the purity of the compound. These techniques include Nuclear Magnetic
Resonance (NMR) spectroscopy for structural elucidation, Mass Spectrometry (MS) to
determine the molecular weight, Gas Chromatography (GC) to assess purity, and Infrared (IR)
spectroscopy to identify functional groups. The collective data from these analyses lead to the
final verified structure and purity information.

Logical Data Hierarchy

The information pertaining to Methyl 2-(dimethylamino)benzoate can be organized
hierarchically to better understand the relationships between its various identifiers and
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Figure 3: Information Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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